Cas no 1806020-92-7 (4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806020-92-7
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4926433
• Update Time: 2025-10-28

4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H4ClF2NO2/c8-5-3(6(9)10)1-11-2-4(5)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： ZZMTUWJAFFFISI-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid

4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806020-92-7): A Comprehensive Overview

4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806020-92-7) is a versatile compound with significant applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel pharmaceuticals and pesticides. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid is a pyridine derivative with a chlorine atom at the 4-position, a difluoromethyl group at the 3-position, and a carboxylic acid group at the 5-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The chlorine and difluoromethyl groups contribute to its lipophilicity and metabolic stability, while the carboxylic acid group provides polarity and potential for hydrogen bonding. These properties make it an attractive scaffold for drug design and optimization.

Synthesis Methods: The synthesis of 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid has been extensively studied in recent years. One common approach involves the reaction of 4-chloro-3-(difluoromethyl)pyridine with carbon dioxide under high pressure and temperature conditions. Another method involves the oxidative decarboxylation of a corresponding ester or amide precursor. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

Biological Activities: 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid has demonstrated promising biological activities in various assays. Studies have shown that it exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, it has been reported to inhibit the activity of certain kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for applications in neurological disorders.

Pharmaceutical Applications: The unique structural features of 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid make it an attractive candidate for pharmaceutical development. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Several derivatives of this compound have entered preclinical and clinical trials for various indications, including cancer, neurodegenerative diseases, and inflammatory conditions. These studies have shown promising results, highlighting the therapeutic potential of this scaffold.

Agricultural Applications: In addition to its pharmaceutical applications, 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid has also found use in agrochemicals. Its structural similarity to known herbicides and fungicides has led to investigations into its potential as a crop protection agent. Studies have shown that it exhibits broad-spectrum activity against various plant pathogens, making it a promising candidate for the development of new pesticides.

Recent Research Advancements: The ongoing research on 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid continues to uncover new insights into its properties and applications. Recent studies have focused on understanding its mechanism of action at the molecular level, which is crucial for optimizing its therapeutic efficacy. For example, computational modeling and molecular dynamics simulations have provided valuable information on how this compound interacts with target proteins. These findings are expected to guide the rational design of more potent and selective derivatives.

Safety Considerations: While 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid shows great promise in various applications, safety considerations are paramount during its development and use. Preclinical toxicity studies have been conducted to evaluate its safety profile, and ongoing research aims to identify any potential adverse effects. Adherence to good laboratory practices (GLPs) and regulatory guidelines is essential to ensure the safe handling and use of this compound.

Conclusion: In summary, 4-Chloro-3-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1806020-92-7) is a multifaceted compound with significant potential in both pharmaceutical and agricultural applications. Its unique chemical structure provides a robust platform for further research and development, driven by recent advancements in synthetic methods, biological activities, and safety evaluations. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and improving crop protection strategies.